Cas no 2361640-55-1 (1-{2H-spiro1-benzofuran-3,4'-piperidine-1'-yl}prop-2-en-1-one)
1-{2H-spiro1-benzofuran-3,4'-piperidine-1'-yl}prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Spiro[2H-1-benzofuran-3,4'-piperidine]-1'-ylprop-2-en-1-one
- 1-{2H-spiro[1-benzofuran-3,4'-piperidine]-1'-yl}prop-2-en-1-one
- 2361640-55-1
- EN300-26596940
- Z3417282656
- 1-(spiro[Benzofuran-3(2H),4′-piperidin]-1′-yl)-2-propen-1-one
- 1-{2H-spiro1-benzofuran-3,4'-piperidine-1'-yl}prop-2-en-1-one
-
- Inchi: 1S/C15H17NO2/c1-2-14(17)16-9-7-15(8-10-16)11-18-13-6-4-3-5-12(13)15/h2-6H,1,7-11H2
- InChI Key: HEWWTEMZTKKAFQ-UHFFFAOYSA-N
- SMILES: C(N1CCC2(CC1)COC1=CC=CC=C12)(=O)C=C
Computed Properties
- Exact Mass: 243.125928785g/mol
- Monoisotopic Mass: 243.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 443.4±45.0 °C(Predicted)
- pka: -0.30±0.20(Predicted)
1-{2H-spiro1-benzofuran-3,4'-piperidine-1'-yl}prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26596940-0.05g |
1-{2H-spiro[1-benzofuran-3,4'-piperidine]-1'-yl}prop-2-en-1-one |
2361640-55-1 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
1-{2H-spiro1-benzofuran-3,4'-piperidine-1'-yl}prop-2-en-1-one Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 1-{2H-spiro1-benzofuran-3,4'-piperidine-1'-yl}prop-2-en-1-one
Chemical Profile of 1-{2H-spiro1-benzofuran-3,4'-piperidine-1'-yl}prop-2-en-1-one (CAS No. 2361640-55-1)
1-{2H-spiro1-benzofuran-3,4'-piperidine-1'-yl}prop-2-en-1-one (CAS No. 2361640-55-1) is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential biological activities. The compound belongs to a class of molecules that integrate aromatic heterocycles with nitrogen-containing scaffolds, which are widely recognized for their pharmacological relevance. The spirocyclic core, consisting of a fused benzofuran and piperidine ring system, contributes to its distinct conformational flexibility and binding properties, making it an intriguing candidate for further exploration in drug discovery.
The spiro1-benzofuran moiety is particularly noteworthy for its presence in various bioactive natural products and synthetic molecules. This structural motif has been demonstrated to exhibit a range of biological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. The benzofuran ring system provides a rigid aromatic platform that can interact favorably with biological targets, while the spirocyclic connection introduces steric and electronic constraints that modulate receptor binding affinity. In contrast, the piperidine component is a well-established pharmacophore found in numerous approved drugs, known for its ability to enhance solubility, metabolic stability, and receptor selectivity.
The combination of these two heterocyclic systems in 1-{2H-spiro1-benzofuran-3,4'-piperidine-1'-yl}prop-2-en-1-one suggests potential interactions with multiple biological pathways. Recent studies have highlighted the importance of spirocyclic compounds in modulating enzyme activity and receptor signaling. For instance, derivatives of spirocyclic benzofurans have been investigated for their potential role in inhibiting kinases and other enzymes involved in cancer progression. Similarly, piperidine-based molecules have shown promise in targeting G protein-coupled receptors (GPCRs), which are critical for mediating a wide array of physiological processes.
The prop-2-en-1-one functional group (also known as an α,b-Unsaturated ketone) further enhances the molecular complexity of this compound. This motif is known to exhibit significant bioactivity by virtue of its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. Additionally, α,b-Unsaturated ketones have been reported to possess prodrug-like properties, allowing for enhanced membrane permeability and improved oral bioavailability. The presence of this group in 1-{2H-spiro1-benzofuran-3,4'-piperidine-1'-yl}prop-2-en-1-one may contribute to its pharmacokinetic profile and overall efficacy.
Recent advances in computational chemistry have enabled the rational design of molecules like 1-{2H-spiro1-benzofuran-3,4'-piperidine-1'-yl}prop-2-en-1-one by predicting their binding modes and affinity to target proteins. Molecular docking studies have suggested that this compound may interact with proteins involved in inflammation and cell proliferation. For example, the benzofuran-piperidine spirocycle could potentially disrupt the active site of inflammatory enzymes such as COX-2 or LOX enzymes, thereby inhibiting pro-inflammatory pathways. Furthermore, the propenone group might facilitate interactions with transcription factors or signaling proteins that regulate cellular responses.
In vitro assays have begun to elucidate the potential biological activities of CAS No. 2361640-55-1. Preliminary data indicate that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The spirocyclic structure appears to interfere with critical cellular processes such as DNA replication and apoptosis regulation. Additionally, the compound has shown promise in reducing oxidative stress markers in neuronal cells, hinting at its possible neuroprotective effects. These findings align with broader trends in medicinal chemistry where spirocyclic compounds are being explored for their multitargeting capabilities.
The synthesis of 1-{2H-spiro1-benzofuran-3,4'-piperidine-1'-yl}prop-2-en-1-one presents both challenges and opportunities for chemists aiming to optimize its structure-function relationships. Key synthetic strategies involve multi-step cascades that construct the spirocyclic core while introducing the necessary functional groups at strategic positions. Advances in transition-metal catalysis have enabled more efficient routes to complex heterocycles like benzofurans and piperidines. Additionally, asymmetric synthesis techniques are being employed to introduce enantioselectivity into these molecules, which is crucial for achieving high biological potency and selectivity.
The pharmacokinetic properties of CAS No. 2361640-55-1 are also under investigation to ensure its suitability for therapeutic applications. In silico predictions suggest that the molecule may exhibit reasonable oral bioavailability due to its lipophilic nature and absence of excessive polar surface area. However, further experimental studies are required to confirm these predictions and identify any potential metabolic liabilities or off-target effects. Pharmacokinetic optimization may involve modifications such as introducing solubilizing groups or altering electronic distributions to improve absorption and distribution profiles.
Future research directions for 1-{2H-spiro1-benzofuran-3,4'-piperidine-1'-yl}propenone (CAS No. 2361640) include exploring its mechanism of action at a molecular level through structural biology techniques such as X-ray crystallography or cryo-electron microscopy (CryoEM). These approaches can provide high-resolution insights into how the compound interacts with biological targets at an atomic level. Additionally, preclinical studies will be essential to assess its safety profile and therapeutic efficacy before moving into human trials.
The integration of machine learning models into drug discovery pipelines has accelerated the identification of novel scaffolds like CAS No 2361640, enabling faster screening of large chemical libraries for hits with desired properties. These computational tools can predict bioactivity based on structural features alone before experimental validation is required saving significant time resources while maintaining high accuracy rates especially when combined traditional experimental validation methods
2361640-55-1 (1-{2H-spiro1-benzofuran-3,4'-piperidine-1'-yl}prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)